Cas no 2137553-28-5 (Propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro-)

• Product Name: Propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro-
• CAS No: 2137553-28-5
• MF: C₇H₁₁F₂NO₂
• MW: 179.16454911232
• CID: 5297865
• Update Time: 2025-05-20

Propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• 3-[cyclopropyl(methyl)amino]-2,2-difluoropropanoic acid
• Propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro-

• Inchi： 1S/C7H11F2NO2/c1-10(5-2-3-5)4-7(8,9)6(11)12/h5H,2-4H2,1H3,(H,11,12)
• InChI Key： QACKFFRUYBOPGS-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CN(C)C1CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 192
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5

Additional information on Propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro-

Propanoic Acid, 3-(Cyclopropylmethylamino)-2,2-Difluoro: A Comprehensive Overview

Propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro (CAS No: 2137553-28-5) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanoic acid backbone with a cyclopropylmethylamino group and two fluorine atoms at the 2-position. The presence of these substituents imparts distinctive chemical properties and biological activities to the molecule.

The cyclopropylmethylamino group attached to the propanoic acid backbone introduces steric hindrance and potential for hydrogen bonding, which are critical factors in determining the compound's reactivity and bioavailability. The difluoro substitution at the 2-position further enhances the molecule's stability and electronic characteristics, making it a versatile building block in organic synthesis.

Recent studies have explored the synthesis of this compound through various methodologies, including nucleophilic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for large-scale production and subsequent applications in drug discovery.

In terms of biological activity, propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro has shown promise as a lead compound in the development of novel therapeutic agents. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for treating conditions such as diabetes and obesity.

The chemical stability of this compound is another area of interest. Investigations into its degradation pathways under various environmental conditions have revealed its resistance to hydrolysis and oxidation, which is crucial for its long-term storage and use in pharmaceutical formulations.

From an industrial perspective, the synthesis of propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro has been scaled up using green chemistry principles to minimize environmental impact. This approach aligns with current trends toward sustainable manufacturing practices in the chemical industry.

In conclusion, propanoic acid, 3-(cyclopropylmethylamino)-2,2-difluoro (CAS No: 2137553-28-5) represents a valuable addition to the arsenal of compounds available for drug discovery and organic synthesis. Its unique structure, coupled with its favorable chemical properties and biological activity profiles, positions it as a key player in advancing medical research and therapeutic development.